Cas no 1033330-27-6 (7-Bromoisoquinoline-1,3(2H,4H)-dione)

• Product Name: 7-Bromoisoquinoline-1,3(2H,4H)-dione
• CAS No: 1033330-27-6
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD12756049
• CID: 2145847
• PubChem ID: 72211789
• Update Time: 2024-11-04

7-Bromoisoquinoline-1,3(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1,3(2H,4H)-Isoquinolinedione
• 7-BroMo-4H-isoquinoline-1,3-dione
• 7-Bromoisoquinoline-1,3(2H,4H)-dione
• 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• SCHEMBL22904167
• AB66115
• DB-318253
• MFCD12756049
• 1033330-27-6
• AS-40238
• AKOS027253324
• CS-0082164

• MDL： MFCD12756049
• Inchi： 1S/C9H6BrNO2/c10-6-2-1-5-3-8(12)11-9(13)7(5)4-6/h1-2,4H,3H2,(H,11,12,13)
• InChI Key： KGFZTGLQLRNJLX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(NC(C2)=O)=O

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones